3-(Ethylamino)-3-oxopropanoic acid
Description
3-(Ethylamino)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C5H9NO3 and its molecular weight is 131.131. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
- Synthesis and Antimicrobial Activity : Chlorination, bromination, and condensation reactions of a derivative of 3-(Ethylamino)-3-oxopropanoic acid were studied, leading to the synthesis of novel compounds with antimicrobial activity. The structures and antimicrobial properties of these compounds were explored in depth (Hassanin & Ibrahim, 2012).
Antibacterial Potential
- Quinolone Antibacterials : A series of compounds involving a derivative of this compound were synthesized and evaluated for their antibacterial activity and DNA-gyrase inhibition, demonstrating significant correlations with antibacterial potency (Domagala et al., 1988).
Acetylcholinesterase Inhibition
- Bioanalytical Method for an Acetylcholinesterase Inhibitor : Ethyl 3-(2-(4-fluorophenyl)amino)-4-phenylthiazol-5-yl)-3-oxopropanoate, a novel molecule with acetylcholinesterase inhibition property, was studied. A rapid and selective bioanalytical method was developed for its quantitative measurement (Nemani, Shard, & Sengupta, 2018).
Fungicidal and Bactericidal Properties
- Potential Fungicides and Bactericides : The synthesis of certain derivatives of this compound was explored for potential use as fungicides and bactericides. These compounds displayed marginal activity in the screening for antifungal and antibacterial properties (Ahluwalia, Dutta, & Sharma, 1986).
Corrosion Inhibition
- Corrosion Inhibitor for Mild Steel : Amino acid derivatives related to this compound were investigated as inhibitors for mild steel corrosion, demonstrating high inhibition efficiency (Yadav, Kumar, & Gope, 2014).
Cancer Research
- Synthesis and Anticancer Potential : Novel compounds derived from this compound were synthesized and showed significant activity against certain cancer cell lines, highlighting their potential in cancer research (Abdel‐Aziz et al., 2013).
Cardiotropic Effects
- Propandic Acid Derivative with Cardiotropic Action : 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid, a derivative of this compound, was studied for its cardiotropic effects, showing a positive safety profile and cardiotropic impact, suggesting its potential in cardiac-related treatments (Ivkin & Karpov, 2022).
Properties
IUPAC Name |
3-(ethylamino)-3-oxopropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c1-2-6-4(7)3-5(8)9/h2-3H2,1H3,(H,6,7)(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USHWNTZTUAQDFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
773098-59-2 |
Source
|
| Record name | 2-(ethylcarbamoyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-[1,1'-biphenyl]-4-carboxamide](/img/structure/B2607315.png)
![N-(2,3-dimethylphenyl)-2-((2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)propanamide](/img/structure/B2607320.png)
![4-[(3-Methylbutanamido)methyl]benzoic acid](/img/structure/B2607323.png)
![N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide](/img/structure/B2607337.png)
